3-(4-Methoxyphenyl)-3-oxetanamine hydrochloride
Overview
Description
3-(4-Methoxyphenyl)-3-oxetanamine hydrochloride (MPOH) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile compound due to its ability to act as a catalyst in organic synthesis, as well as its potential for use in drug development. MPOH has also been studied for its biochemical and physiological effects on the body.
Scientific Research Applications
Methoxychlor as an Environmental Estrogen
Methoxychlor, a pesticide with proestrogenic activity, demonstrates the complex interactions of certain chemicals with estrogenic pathways, highlighting potential environmental impacts. Studies have shown that methoxychlor can have adverse effects on fertility and development in both genders, raising concerns about environmental estrogens' role in reproductive health (Cummings, 1997).
Neurochemical Effects of Methylenedioxyphenyl Compounds
Research on 3,4-Methylenedioxymethamphetamine (MDMA) and its analogs, which share a phenylisopropylamine structure similar to the methoxyphenyl group, underscores the neurochemical and neurotoxic potential of such compounds. These studies provide insights into the acute and long-term effects on serotonin pathways and highlight the importance of understanding the neurochemical impacts of related compounds (Mckenna & Peroutka, 1990).
Antioxidant Properties of Hydroxycinnamic Acids
Hydroxycinnamic acids, with structural features related to the methoxyphenyl group, have been extensively studied for their antioxidant properties. Research indicates that the unsaturated bond on the side chain of these compounds plays a critical role in their activity. These findings suggest potential applications of similar compounds in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Atmospheric Reactivity of Methoxyphenols
Methoxyphenols from biomass burning have been studied for their atmospheric reactivity, highlighting the environmental impacts of such compounds. The findings emphasize the importance of understanding the degradation pathways and potential for secondary organic aerosol (SOA) formation, relevant for environmental monitoring and pollution control strategies (Liu, Chen, & Chen, 2022).
properties
IUPAC Name |
3-(4-methoxyphenyl)oxetan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-12-9-4-2-8(3-5-9)10(11)6-13-7-10;/h2-5H,6-7,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMQAFEGROJLXAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2(COC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50693229 |
Source
|
| Record name | 3-(4-Methoxyphenyl)oxetan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50693229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)-3-oxetanamine hydrochloride | |
CAS RN |
1332765-59-9 |
Source
|
| Record name | 3-Oxetanamine, 3-(4-methoxyphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1332765-59-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(4-Methoxyphenyl)oxetan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50693229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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